Cas no 2228394-44-1 (4-fluoro-2-hydroxy-4-methylpentanoic acid)

• Product Name: 4-fluoro-2-hydroxy-4-methylpentanoic acid
• CAS No: 2228394-44-1
• MF: C₆H₁₁FO₃
• MW: 150.148145914078
• CID: 5859519
• PubChem ID: 165626168
• Update Time: 2025-06-09

4-fluoro-2-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-fluoro-2-hydroxy-4-methyl-
• 4-fluoro-2-hydroxy-4-methylpentanoic acid
• EN300-1768360
• 2228394-44-1

• Inchi： 1S/C6H11FO3/c1-6(2,7)3-4(8)5(9)10/h4,8H,3H2,1-2H3,(H,9,10)
• InChI Key： JORDESRLABVSIN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)CC(F)(C)C

Computed Properties

• Exact Mass: 150.06922237g/mol
• Monoisotopic Mass: 150.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 284.0±20.0 °C(Predicted)
• pka: 3.49±0.23(Predicted)

Additional information on 4-fluoro-2-hydroxy-4-methylpentanoic acid

Introduction to 4-Fluoro-2-Hydroxy-4-Methylpentanoic Acid (CAS No. 2228394-44-1)

4-Fluoro-2-hydroxy-4-methylpentanoic acid (CAS No. 2228394-44-1) is a novel organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro group, a hydroxyl group, and a methyl group, all attached to a pentanoic acid backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications.

The chemical formula of 4-fluoro-2-hydroxy-4-methylpentanoic acid is C₇H₁₃FO₃, and its molecular weight is approximately 160.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied to understand its behavior in different environments.

In recent years, the interest in 4-fluoro-2-hydroxy-4-methylpentanoic acid has increased due to its potential applications in pharmaceuticals and biotechnology. One of the key areas of research has been its role as an intermediate in the synthesis of bioactive compounds. The presence of the fluoro group can significantly enhance the biological activity of molecules by altering their electronic properties and improving their metabolic stability. This makes 4-fluoro-2-hydroxy-4-methylpentanoic acid an attractive starting material for the development of new drugs.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of 4-fluoro-2-hydroxy-4-methylpentanoic acid as a precursor for the synthesis of anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development. The hydroxyl group in the molecule plays a crucial role in enhancing its solubility and bioavailability, which are essential for effective drug delivery.

Beyond its pharmaceutical applications, 4-fluoro-2-hydroxy-4-methylpentanoic acid has also been investigated for its use in agrochemicals. A study conducted by researchers at the University of California, Davis, demonstrated that this compound can be used as an intermediate in the synthesis of herbicides with improved efficacy and reduced environmental impact. The unique combination of functional groups in the molecule allows for the design of more selective and sustainable agrochemical products.

The synthesis of 4-fluoro-2-hydroxy-4-methylpentanoic acid has been optimized using various methods, including traditional organic synthesis techniques and more modern approaches such as catalytic processes. A notable method involves the use of transition metal catalysts to achieve high yields and selectivity. This approach not only improves the efficiency of the synthesis but also reduces the environmental footprint by minimizing waste production.

In addition to its synthetic utility, 4-fluoro-2-hydroxy-4-methylpentanoic acid has been studied for its potential as a biomarker in disease diagnosis. Research published in Analytical Chemistry highlighted the use of this compound as a marker for metabolic disorders. The presence of specific metabolites related to this compound can indicate underlying health issues, making it a valuable tool in diagnostic assays.

The safety profile of 4-fluoro-2-hydroxy-4-methylpentanoic acid has also been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-fluoro-2-hydroxy-4-methylpentanoic acid (CAS No. 2228394-44-1) is a versatile compound with a wide range of potential applications in pharmaceuticals, biotechnology, and agrochemicals. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.